Cas no 356534-71-9 (2-Benzoyloxy-3-butenyl glucosinolate)

• Product Name: 2-Benzoyloxy-3-butenyl glucosinolate
• CAS No: 356534-71-9
• MF: C₁₈H₂₃NO₁₁S₂
• MW: 493.505323648453
• CID: 6768565
• Update Time: 2024-03-03

2-Benzoyloxy-3-butenyl glucosinolate Chemical and Physical Properties

Names and Identifiers

• 2-Benzoyloxy-3-butenyl glucosinolate

• Inchi： 1S/C18H23NO11S2/c1-2-11(28-17(24)10-6-4-3-5-7-10)8-13(19-30-32(25,26)27)31-18-16(23)15(22)14(21)12(9-20)29-18/h2-7,11-12,14-16,18,20-23H,1,8-9H2,(H,25,26,27)/b19-13+/t11-,12+,14-,15-,16-,18-/m1/s1
• InChI Key： NCAVLZAQUKCVIQ-NYYYNDJQSA-N
• SMILES： O[C@@H]1[C@H](CO)O[C@H](S/C(/C[C@H](OC(C2C=CC=CC=2)=O)C=C)=N/OS(O)(=O)=O)[C@H](O)[C@@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• XLogP3: -0.844

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkylglucosinolates